![molecular formula C24H18N6 B1230267 3-(1-Methyl-2-benzimidazolyl)-1-phenyl-2-pyrrolo[3,2-b]quinoxalinamine](/img/structure/B1230267.png)
3-(1-Methyl-2-benzimidazolyl)-1-phenyl-2-pyrrolo[3,2-b]quinoxalinamine
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Overview
Description
3-(1-methyl-2-benzimidazolyl)-1-phenyl-2-pyrrolo[3,2-b]quinoxalinamine is a member of pyrroles.
Scientific Research Applications
Synthesis and Chemical Properties
- The compound 3-(1-Methyl-2-benzimidazolyl)-1-phenyl-2-pyrrolo[3,2-b]quinoxalinamine can be synthesized through reactions involving β-(lithiomethyl)azines and nitriles, leading to various heterocycles including pyrrolo-quinolines and pyrrolo-quinoxalines (Davis, Wakefield, & Wardell, 1992).
- Another approach involves the condensation of 2-oxo-2-(1H-pyrrol-2-yl)acetic acid with substituted 1,2-phenylene diamines, yielding pyrrole-functionalized quinoxalines and benzimidazole derivatives (Szydlo, Andrioletti, Rose, & Duhayon, 2008).
Chemical Reactions and Pathways
- A novel synthesis method for creating 1-aryl-9-alkyl-2, 3, 3a, 4, 9, 9a-hexahydro-1H-pyrrolo[2, 3-b]quinoxalines has been explored, which involves the reduction of N-substituted 1-benzimidazolyl-succinimides (Ahmed, Wagner-Jauregg, Pretsch, & Seibl, 1973).
- The iodine-catalyzed synthesis of pyrrolo-and indolo[1,2-a] quinoxalines is based on an oxidative reaction, utilizing environmentally friendly oxidants (Wang et al., 2015).
Applications in Biomedical Research
- A study on the metabolic activation and genotoxicity of heterocyclic arylamines, including quinoxaline derivatives, highlights their potential effects on DNA-adduct formation and implications in carcinogenicity (Snyderwine et al., 1992).
- The design and synthesis of novel isoxazolyl pyrimido[4,5-b]quinolines and chromeno[2,3-d]pyrimidin-4-ones, including quinoxaline derivatives, have been explored for their antimicrobial, anti-inflammatory, and analgesic activities (Rajanarendar et al., 2012).
- A specific pyrrolo[1,2-a]quinoxaline derivative has been synthesized and found to exhibit cytotoxic potential against human leukemia cell lines (Guillon et al., 2022).
properties
Molecular Formula |
C24H18N6 |
---|---|
Molecular Weight |
390.4 g/mol |
IUPAC Name |
3-(1-methylbenzimidazol-2-yl)-1-phenylpyrrolo[3,2-b]quinoxalin-2-amine |
InChI |
InChI=1S/C24H18N6/c1-29-19-14-8-7-13-18(19)28-23(29)20-21-24(27-17-12-6-5-11-16(17)26-21)30(22(20)25)15-9-3-2-4-10-15/h2-14H,25H2,1H3 |
InChI Key |
YRNYPXPYNHRXHD-UHFFFAOYSA-N |
SMILES |
CN1C2=CC=CC=C2N=C1C3=C(N(C4=NC5=CC=CC=C5N=C34)C6=CC=CC=C6)N |
Canonical SMILES |
CN1C2=CC=CC=C2N=C1C3=C(N(C4=NC5=CC=CC=C5N=C34)C6=CC=CC=C6)N |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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